Cas no 82576-74-7 (Phenol, 4-amino-2-methyl-5-nitro-)

Phenol,  4-amino-2-methyl-5-nitro- structure
82576-74-7 structure
Product name:Phenol, 4-amino-2-methyl-5-nitro-
CAS No:82576-74-7
MF:C7H8N2O3
MW:168.15002155304
CID:987930
PubChem ID:15801042

Phenol, 4-amino-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-amino-2-methyl-5-nitro-
    • 82576-74-7
    • AT30077
    • 4-Amino-2-methyl-5-nitrophenol
    • SCHEMBL200006
    • DB-277529
    • Phenol, 4-amino-2-methyl-5-nitro-
    • Inchi: InChI=1S/C7H8N2O3/c1-4-2-5(8)6(9(11)12)3-7(4)10/h2-3,10H,8H2,1H3
    • InChI Key: ANHZPHIPRWOGCD-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1O)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 168.05349212g/mol
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92.1Ų

Phenol, 4-amino-2-methyl-5-nitro- Related Literature

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